5-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide

• Molecular Formula: C14H8Cl2N2O2S
• Molecular Weight: 339.2 g/mol
• IUPAC Name: 5-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C14H8Cl2N2O2S/c15-8-1-2-9(10(16)7-8)11-3-4-12(20-11)13(19)18-14-17-5-6-21-14/h1-7H,(H,17,18,19)
• InChI Key: HYCSQNXBHCVGSS-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)C2=CC=C(O2)C(=O)NC3=NC=CS3

Description

5-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as TAK-659 and has been investigated for its role in the treatment of various diseases, including cancer and autoimmune disorders.

Mechanism of Action

The mechanism of action of 5-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide involves the inhibition of the enzyme Bruton's tyrosine kinase (BTK). BTK is a key regulator of B-cell receptor signaling, which is essential for the survival and proliferation of B-cells. Inhibition of BTK by this compound leads to the suppression of B-cell activation and proliferation, which is beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to inhibit B-cell activation and proliferation, leading to the suppression of the immune response. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, which is beneficial in the treatment of various cancers.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide in lab experiments is its specificity for BTK inhibition. This compound has a high affinity for BTK, which makes it an ideal tool for studying the role of BTK in various diseases. However, one of the limitations of using this compound is its potential toxicity. It has been shown to have toxic effects on certain cell types, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide. One potential direction is the investigation of its role in the treatment of other autoimmune disorders, such as multiple sclerosis and type 1 diabetes. Another potential direction is the development of more potent and selective BTK inhibitors based on the structure of this compound. Additionally, the use of this compound in combination with other therapeutic agents may enhance its efficacy in the treatment of various diseases.

Synthesis Methods

The synthesis of 5-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide involves the reaction of 2,4-dichlorophenyl isocyanate with 2-aminothiazole in the presence of a catalyst. The reaction mixture is then heated to form the desired product. This synthesis method has been optimized for high yield and purity of the final product.

Scientific Research Applications

5-(2,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been investigated for its role in the treatment of various cancers, including lymphoma, leukemia, and multiple myeloma. This compound has also been studied for its potential use in the treatment of autoimmune disorders, such as rheumatoid arthritis and lupus.